Cas no 28337-57-7 (Benzoic acid, 3-amino-5-(aminosulfonyl)-4-methoxy-)

• Product Name: Benzoic acid, 3-amino-5-(aminosulfonyl)-4-methoxy-
• CAS No: 28337-57-7
• MF: C₈H₁₀N₂O₅S
• MW: 246.240400791168
• CID: 1434354
• Update Time: 2024-08-15

Benzoic acid, 3-amino-5-(aminosulfonyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-5-(aminosulfonyl)-4-methoxy-

• Inchi： 1S/C8H10N2O5S/c1-15-7-5(9)2-4(8(11)12)3-6(7)16(10,13)14/h2-3H,9H2,1H3,(H,11,12)(H2,10,13,14)
• InChI Key： VAVIQSDNFMOCND-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(N)(=O)=O)=C(OC)C(N)=C1

Computed Properties

• Exact Mass: 246.0311

Experimental Properties

• Density: 1.566±0.06 g/cm3(Predicted)
• Boiling Point: 571.2±60.0 °C(Predicted)
• PSA: 132.71
• pka: 4.10±0.10(Predicted)